![molecular formula C9H15NaO6S B1518360 Isopropyl b-D-thioglucuronide sodium salt CAS No. 208589-93-9](/img/structure/B1518360.png)
Isopropyl b-D-thioglucuronide sodium salt
Overview
Description
Isopropyl b-D-thioglucuronide sodium salt is a chemical compound with the molecular formula C9H15O6SNa and a molecular weight of 274.27 . It is used as a substrate that enhances the sensitivity of β-D-glucuronidase assays .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C9H15O6SNa . This indicates that the compound contains nine carbon atoms, fifteen hydrogen atoms, six oxygen atoms, one sulfur atom, and one sodium atom.Physical And Chemical Properties Analysis
This compound is described as an off-white to brownish microcrystalline powder . It has a molecular weight of 274.27 g/mol .Scientific Research Applications
Interaction with Proteins A study explored the binding interaction between Isoprocarb (a pesticide) and its degradation product, sodium 2-isopropylphenate, with bovine serum albumin (BSA) via spectrofluorimetry. It was observed that both compounds quenched the intrinsic fluorescence of BSA through a static mechanism, indicating changes in the molecular structure of BSA upon interaction. This study suggests potential toxicity implications of these compounds, with the degradation product being significantly more toxic (Ni, Liu, & Kokot, 2008).
Effects on Polymer Behavior Another research investigated the influence of various sodium salts on the lower critical solution temperature (LCST) of poly(N-isopropylacrylamide), PNIPAM, highlighting how different anions affect the phase transition and molecular interactions of the polymer. This demonstrates the utility of studying sodium salts' effects on polymer properties for applications in materials science and engineering (Zhang et al., 2007).
Chemical Synthesis and Reactions Research on sodium triacetoxyborohydride presented it as a versatile reducing agent for the reductive amination of aldehydes and ketones, showcasing a broad scope of applications in organic synthesis. This work provides insights into how sodium-based reagents can facilitate various chemical transformations, potentially offering a context for the use of related sodium salts in synthetic chemistry (Abdel-Magid et al., 1996).
Environmental and Material Science Applications A study on sodium isopropyl xanthate degradation by advanced oxidation processes demonstrated efficient destruction of this compound, which is used in copper mineral flotation. This research highlights the potential environmental impact and treatment strategies for chemicals used in mining and related industries (Cifuentes Molina et al., 2013).
Mechanism of Action
Target of Action
The primary target of Isopropyl b-D-thioglucuronide sodium salt is the enzyme β-D-glucuronidase . This enzyme plays a crucial role in the metabolism of glucuronides, a family of compounds involved in the detoxification and elimination of potentially harmful substances in the body .
Mode of Action
This compound enhances the sensitivity of β-D-glucuronidase assays . This means that it increases the ability of these assays to detect and measure the activity of β-D-glucuronidase.
Biochemical Pathways
The action of this compound is particularly relevant to the glucuronidation pathway . This pathway is a part of phase II drug metabolism, where substances (like drugs or toxins) are conjugated with glucuronic acid to increase their solubility and facilitate their elimination from the body .
Pharmacokinetics
Its role in enhancing the sensitivity of β-d-glucuronidase assays suggests that it may influence the metabolism and elimination of drugs undergoing glucuronidation pathways .
Result of Action
By enhancing the sensitivity of β-D-glucuronidase assays, this compound can provide more accurate measurements of β-D-glucuronidase activity . This can be particularly useful in research and clinical settings, where understanding the activity of this enzyme can inform the metabolism and elimination of certain drugs .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it is known to be hygroscopic, meaning it absorbs moisture from the environment . Therefore, it must be stored in a dry place to maintain its stability and efficacy .
Biochemical Analysis
Biochemical Properties
Isopropyl b-D-thioglucuronide sodium salt plays a significant role in biochemical reactions, particularly in the induction of β-D-glucuronidase . This enzyme is crucial in the hydrolysis of glucuronides, a step necessary for the metabolism of certain compounds. The interaction between this compound and β-D-glucuronidase enhances the sensitivity of assays used to detect this enzyme .
Cellular Effects
The effects of this compound on cellular processes are primarily related to its influence on β-D-glucuronidase activity. By enhancing the sensitivity of β-D-glucuronidase assays, it aids in the detection and study of this enzyme’s role in cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves the induction of β-D-glucuronidase . This induction likely involves binding interactions with the enzyme, potentially influencing its conformation and thereby its activity.
Metabolic Pathways
This compound is involved in the metabolic pathway related to the activity of β-D-glucuronidase . This enzyme is involved in the metabolism of glucuronides.
Properties
IUPAC Name |
sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-propan-2-ylsulfanyloxane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O6S.Na/c1-3(2)16-9-6(12)4(10)5(11)7(15-9)8(13)14;/h3-7,9-12H,1-2H3,(H,13,14);/q;+1/p-1/t4-,5-,6+,7-,9-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBUAMHFDNNUCET-LTTPZWNQSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1C(C(C(C(O1)C(=O)[O-])O)O)O.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)[O-])O)O)O.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NaO6S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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